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Compound of Interest

Compound Name: Osthole-d3

Cat. No.: B15581138

Essential Safety and Handling Guide for
Osthole-d3

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Osthole-d3. The following procedures are designed
to ensure the safe handling, storage, and disposal of this compound while maintaining its
Isotopic integrity.

Personal Protective Equipment (PPE)

When handling Osthole-d3, it is essential to use appropriate personal protective equipment to
minimize exposure and ensure personal safety.[1][2][3] The recommended PPE includes:

o Eye and Face Protection: Chemical safety glasses or goggles that meet ANSI Z87.1
standards are required.[4] For operations with a risk of splashing, a face shield should be
worn in addition to safety glasses or goggles.[4][5]

o Hand Protection: Chemically resistant gloves, such as disposable nitrile gloves, should be
worn.[5] It is crucial to inspect gloves for any signs of degradation or puncture before use.

o Body Protection: A standard laboratory coat should be worn to protect against accidental
spills.[4] Ensure the lab coat is buttoned and fits properly.

o Footwear: Closed-toe shoes must be worn in the laboratory at all times.[4]
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Handling and Storage Procedures

Osthole-d3, like many deuterated compounds, is susceptible to isotopic dilution through
hydrogen-deuterium (H-D) exchange with atmospheric moisture.[6][7] Therefore, specific
handling and storage procedures are necessary to maintain its isotopic purity.

Handling:

¢ Inert Atmosphere: Whenever possible, handle Osthole-d3 under a dry, inert atmosphere
such as nitrogen or argon to prevent the absorption of moisture.[6][7]

o Temperature Acclimatization: Before opening, allow the container to equilibrate to room
temperature to prevent condensation from forming inside.[6][7]

e Avoid Inhalation and Contact: While Osthole itself is not classified as hazardous, it is good
laboratory practice to avoid inhaling dust or allowing the compound to come into contact with
skin or eyes.[8]

» Weighing: If weighing is required, do so in a controlled environment with minimal exposure to
the atmosphere.

Storage:

o Container: Keep the compound in its original, tightly sealed container. Single-use ampoules
are ideal for minimizing contamination.[6]

o Conditions: Store in a cool, dry, and well-ventilated place, away from light and moisture.[6][7]
[9] Refrigeration (2-8 °C) is suitable for short-term storage, while long-term storage may
require freezing (-20 °C or -80 °C).[6]

Disposal Plan

Dispose of Osthole-d3 and any contaminated materials in accordance with all applicable
federal, state, and local environmental regulations. Unused material should be treated as
chemical waste. Do not dispose of it down the drain or in the regular trash.

Quantitative Safety Data
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The following table summarizes key safety information for Osthole, the parent compound of
Osthole-d3. Note that the toxicological properties of Osthole-d3 have not been thoroughly
investigated, and it should be handled with the same care as the parent compound.

Property Value Reference
Acute Oral Toxicity (LD50, Rat) 2,905 mg/kg [8]
Acute Intraperitoneal Toxicity
190 mg/kg [8]
(LD50, Mouse)
Skin Irritation No irritant effect [8]
Eye Irritation No irritating effect [8]
Sensitization No sensitizing effects known [8]

Experimental Workflow

The following diagram illustrates a typical workflow for handling Osthole-d3 in a laboratory
setting.
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Caption: General workflow for handling Osthole-d3.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15581138?utm_src=pdf-body-img
https://www.benchchem.com/product/b15581138?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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